1-mesityl-3-(1-(2-methoxyethyl)-1H-indol-3-yl)urea

• IUPAC Name: 1-[1-(2-methoxyethyl)indol-3-yl]-3-(2,4,6-trimethylphenyl)urea
• InChI: InChI=1S/C21H25N3O2/c1-14-11-15(2)20(16(3)12-14)23-21(25)22-18-13-24(9-10-26-4)19-8-6-5-7-17(18)19/h5-8,11-13H,9-10H2,1-4H3,(H2,22,23,25)
• InChI Key: PXIYMVHMRCRSMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)NC2=CN(C3=CC=CC=C32)CCOC)C
• Molecular Formula: C21H25N3O2
• Molecular Weight: 351.4 g/mol

Description

1-mesityl-3-(1-(2-methoxyethyl)-1H-indol-3-yl)urea is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been studied extensively.

Scientific Research Applications

Synthesis and Structural Analysis

Urea derivatives, including the one , have been synthesized for detailed structural analysis and potential therapeutic applications. One study synthesized seventeen urea derivatives and subjected them to various enzyme inhibition assays, observing a range of inhibitory activities. Among these derivatives, new compounds demonstrated in vitro anticancer activity, suggesting their potential in cancer treatment research (Mustafa et al., 2014). Additionally, quantum chemical, spectroscopic, and X-ray diffraction studies have been conducted on similar compounds to understand their optimized geometries, vibrational frequencies, and chemical shift values, providing insight into their molecular structures and potential applications (Saraçoǧlu & Cukurovalı, 2013).

Anticancer Investigations

A specific focus on anticancer investigations reveals that certain urea derivatives, closely related to the compound of interest, have shown promising results against cancer cell lines. For instance, a synthesized compound exhibited antitumor activity through the inhibition of CDK4 protein, indicating a potential mechanism for cancer treatment (Hu et al., 2018). These findings underscore the therapeutic potential of urea derivatives in oncology.

Enzyme Inhibition

The synthesized urea derivatives have also been evaluated for their enzyme inhibition capabilities. The studies have shown a significant inhibition range for enzymes like urease, β-glucuronidase, and phosphodiesterase, suggesting these compounds' roles in developing treatments for diseases where such enzymes are targeted (Mustafa et al., 2014).

Novel Drug Development

The exploration of urea derivatives extends into the development of novel drugs, with research focusing on synthesizing stable isotope-labeled compounds for use as internal standards in pharmacokinetic studies. This indicates the utility of these compounds in drug development and analysis, enhancing the understanding of drug absorption and distribution (Liang et al., 2020).